Cas no 1804195-36-5 (Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate)

• Product Name: Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate
• CAS No: 1804195-36-5
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4958032
• Update Time: 2025-05-19

Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate

• Inchi： 1S/C13H15BrO4/c1-3-18-13(16)11-7-9(6-10(15)8-14)4-5-12(11)17-2/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： RIHRWFKBRFWWHO-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C(=O)OCC)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate

Comprehensive Overview of Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate (CAS No. 1804195-36-5)

Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate (CAS No. 1804195-36-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 2-oxopropyl moiety, enables diverse applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its unique reactivity profile.

The compound's CAS number 1804195-36-5 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. In recent years, the demand for Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate has surged due to its role in developing novel small-molecule inhibitors and bioconjugates. Its methoxybenzoate backbone is particularly valuable in designing compounds with enhanced metabolic stability, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From an industrial perspective, the synthesis of CAS 1804195-36-5 involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or nucleophilic substitution techniques. These methods align with the growing trend toward green chemistry, as researchers seek to minimize waste and improve atom economy. Discussions on platforms like PubMed and ResearchGate frequently highlight its utility in structure-activity relationship (SAR) studies, especially for targets like kinase enzymes and G-protein-coupled receptors (GPCRs).

One of the most searched questions related to this compound is: "What are the applications of Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate in drug development?" The answer lies in its ability to act as a scaffold for modifying pharmacophores. For instance, its bromo group allows further functionalization via Suzuki-Miyaura or Buchwald-Hartwig reactions, making it a favorite among synthetic chemists. Additionally, its ester functionality offers hydrolytic stability, a key consideration in prodrug design.

Another trending topic is the compound's role in high-throughput screening (HTS) libraries. With the rise of AI-assisted molecular docking, CAS 1804195-36-5 is increasingly featured in virtual screening workflows to identify potential lead compounds. Its lipophilic properties, quantified by LogP values, are frequently analyzed in ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions, a staple in modern computational chemistry.

In agrochemical research, Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate is explored for its herbicidal and fungicidal potential. The methoxy group enhances its bioavailability in plant systems, while the bromo substituent contributes to mode-of-action studies. This dual applicability aligns with the industry's focus on sustainable crop protection, a recurring theme in precision agriculture discussions.

Quality control of CAS 1804195-36-5 relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are strictly enforced to meet the standards of Good Manufacturing Practice (GMP), especially when used in API (active pharmaceutical ingredient) synthesis. These protocols are vital for ensuring reproducibility in preclinical trials, a subject of intense scrutiny in peer-reviewed journals.

To summarize, Ethyl 5-(3-bromo-2-oxopropyl)-2-methoxybenzoate (CAS No. 1804195-36-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to agrochemical development—underscore its importance in industrial and academic settings. As AI and automation redefine research paradigms, this compound will likely remain a cornerstone in the quest for next-generation therapeutics and sustainable chemicals.